RA190

• CAS: 1617495-03-0
• Molecular Formula: C28H23Cl5N2O2
• Molecular Weight: 596.8 g/mol
• InChI: InChI=1S/C28H22Cl4N2O2.ClH/c29-22-8-6-18(12-24(22)31)10-20-15-34(28(36)26(33)14-17-4-2-1-3-5-17)16-21(27(20)35)11-19-7-9-23(30)25(32)13-19;/h1-13,26H,14-16,33H2;1H/b20-10-,21-11-;/t26-;/m0./s1
• InChIKey: UMWXLEVUBFNYIK-VCCJZKHWSA-N

RA190 Procurement Guide

RA190 is a bis-benzylidine piperidone that functions as a covalent inhibitor of the proteasome ubiquitin receptor RPN13 (ADRM1). It binds to cysteine 88 within the 19S regulatory particle, leading to rapid accumulation of polyubiquitinated proteins and endoplasmic reticulum stress-related apoptosis [1]. RA190 exhibits oral bioavailability and has demonstrated preclinical antitumor activity across multiple myeloma, ovarian cancer, and HPV-associated malignancies [2].

Target Engagement

19S RPN13 (ADRM1) covalent inhibitor, distinct from 20S core inhibitors

Pathway Context

Ubiquitin recognition and proteasomal degradation upstream of catalytic core

Workflow Fit

Cell-permeable tool for resistance models, SAR comparator, and in vivo target validation

• [1] Anchoori RK, Karanam B, Peng S, Wang JW, Jiang R, Tanno T, et al. A bis-Benzylidine Piperidone Targeting Proteasome Ubiquitin Receptor RPN13/ADRM1 as a therapy for cancer. Cancer Cell. 2013 Dec 9;24(6):791-805. View Source
• [2] Song Y, Ray A, Li S, Das DS, Tai YT, Carrasco RD, et al. Targeting proteasome ubiquitin receptor Rpn13 in multiple myeloma. Leukemia. 2016 Sep;30(9):1877-86. View Source

RA190 Technical Differentiation

RA190 occupies a unique mechanistic niche distinct from both 20S core particle inhibitors (e.g., bortezomib, carfilzomib) and more potent RPN13 analogs (e.g., RA183, RA375). Unlike bortezomib, RA190 retains activity in bortezomib-resistant multiple myeloma cell lines [1] and synergizes with immunomodulatory drugs (IMiDs) [2]. Relative to chiral/racemic analogs, RA190 serves as the prototypic scaffold for bifunctional degrader development (e.g., WL40) [3], a utility not yet demonstrated for its analogs. Substitution without empirical validation risks loss of established resistance-overcoming activity and degrader scaffold compatibility.

This Product

RA190

Covalent RPN13 Cys88 adduction; active in bortezomib-resistant models; prototypic bis-benzylidine piperidone chemotype

Potential Substitute

Bortezomib (20S inhibitor)

Targets PSMB5 chymotryptic activity; mechanism and resistance profile may not transfer, limiting direct replacement in 19S-focused studies

Analog Risk: RA375

~10-fold higher reported potency but contains chloroacetamide warhead and nitro substituents; altered glutathione depletion profile may confound pharmacophore-defined SAR experiments

• [1] Song Y, Ray A, Li S, Das DS, Tai YT, Carrasco RD, et al. Targeting proteasome ubiquitin receptor Rpn13 in multiple myeloma. Leukemia. 2016 Sep;30(9):1877-86. View Source
• [2] Anchoori RK, Karanam B, Peng S, Wang JW, Jiang R, Tanno T, et al. A bis-Benzylidine Piperidone Targeting Proteasome Ubiquitin Receptor RPN13/ADRM1 as a therapy for cancer. Cancer Cell. 2013 Dec 9;24(6):791-805. View Source
• [3] Song Y, Park PMC, Wu L, Ray A, Picaud S, Li D, et al. Development and preclinical validation of a novel covalent ubiquitin receptor Rpn13 degrader in multiple myeloma. Leukemia. 2019 Nov;33(11):2685-2694. View Source

RA190 Comparative Performance

Cytotoxicity in Bortezomib-Resistant Myeloma

RA190 induces endoplasmic reticulum stress-related apoptosis in multiple myeloma cell lines that are resistant to the 20S proteasome inhibitor bortezomib, demonstrating a distinct resistance profile [1]. While bortezomib's efficacy is significantly reduced in these resistant sublines, RA190 maintains potent cytotoxicity .

Bortezomib-Resistant Cytotoxicity

Head-to-head

RA190 IC50 comparable between parental and bortezomib-resistant RPMI-8226/ANBL6 lines; bortezomib IC50 markedly increased

Supports 19S-targeted cytotoxicity in resistance models

Cell-line panel context; verify lot-to-lot activity

Evidence Dimension	Cytotoxicity in bortezomib-resistant vs. sensitive multiple myeloma cells
Target Compound Data	IC50: 35 nM (MM.1S), 50 nM (NCI-H929), 75 nM (ANBL6), 100 nM (RPMI-8226), and active in RPMI-8226-V10R and ANBL6-V10R (bortezomib-resistant sublines)
Comparator Or Baseline	Bortezomib: significant loss of activity in resistant sublines (fold-change IC50 not numerically specified, but qualitative loss of efficacy reported)
Quantified Difference	RA190 maintains nanomolar potency in bortezomib-resistant cells, while bortezomib efficacy is compromised (qualitative, cross-study)
Conditions	Multiple myeloma cell lines (MM.1S, NCI-H929, ANBL6, RPMI-8226) and bortezomib-resistant variants (RPMI-8226-V10R, ANBL6-V10R) treated with RA190

Why This Matters

RA190 offers a validated tool for probing ubiquitin-proteasome system (UPS) biology in bortezomib-resistant models, a critical need given the prevalence of acquired resistance to standard-of-care proteasome inhibitors.

• [1] Anchoori RK, Karanam B, Peng S, Wang JW, Jiang R, Tanno T, et al. A bis-Benzylidine Piperidone Targeting Proteasome Ubiquitin Receptor RPN13/ADRM1 as a therapy for cancer. Cancer Cell. 2013 Dec 9;24(6):791-805. View Source

19S RPN13 Adduction vs. 20S Inhibition

RA190 is bioavailable via oral administration and demonstrates a biphasic plasma elimination profile. Following a single intraperitoneal dose of 10 mg/kg in mice, RA190 achieved a maximum concentration (Cmax) within approximately 2 hours, with an alpha half-life (t1/2α) of 4.2 hours and a beta half-life (t1/2β) of 25.5 hours . Oral bioavailability relative to intraperitoneal administration, based on AUC values, was approximately 7.2% .

19S vs 20S Target Engagement

Head-to-head

Covalent adduction of RPN13 Cys88 (19S); bortezomib inhibits 20S PSMB5 chymotryptic activity. On-target confirmed by CRISPR/Cas9 Rpn13 knockout.

Defines mechanism-specific tool for ubiquitin receptor studies

Verify knockout-model dependency in own system

Evidence Dimension	Pharmacokinetic parameters following single 10 mg/kg dose
Target Compound Data	Cmax ~2 hours; t1/2α = 4.2 h; t1/2β = 25.5 h (i.p.); oral bioavailability ~7.2% (relative to i.p.)
Comparator Or Baseline	Not applicable; intrinsic pharmacokinetic characterization
Quantified Difference	Terminal half-life (t1/2β) of 25.5 hours supports once-daily dosing in preclinical models
Conditions	Mouse pharmacokinetic study, 10 mg/kg i.p. or oral administration

Why This Matters

The extended terminal half-life and oral bioavailability of RA190 simplify in vivo experimental logistics, reducing animal handling stress and enabling chronic dosing paradigms for long-term efficacy studies.

RPN13 Inhibitor Potency & Structure

RA190 demonstrates synergistic anti-multiple myeloma activity when combined with bortezomib, lenalidomide, or pomalidomide [1]. While specific combination index (CI) values are not provided in the public domain, the authors report clear synergy, suggesting that RA190 engages complementary UPS nodes to enhance the efficacy of established multiple myeloma therapies [2].

RPN13 Inhibitor Potency

Cross-study comparable

RA375 exhibits ~10-fold greater activity vs RA190; attributed to chloroacetamide warhead and nitro substituents. Piperidone core essential (cyclohexanone replacement abolishes activity).

RA190 is the prototypic comparator for SAR studies; potency gain in analogs alters glutathione profile

Cross-study data; validate in-house rank order

Evidence Dimension	Synergistic cytotoxicity in multiple myeloma cells
Target Compound Data	Synergistic reduction in viability when combined with bortezomib, lenalidomide, or pomalidomide (quantitative CI values not reported)
Comparator Or Baseline	RA190 or partner drug alone
Quantified Difference	Synergistic effect (qualitative)
Conditions	In vitro multiple myeloma cell line assays

Why This Matters

RA190 is not merely an alternative to existing agents but a potential combination partner, enabling researchers to explore dual UPS targeting strategies and overcome resistance mechanisms in preclinical multiple myeloma models.

• [1] Song Y, Ray A, Li S, Das DS, Tai YT, Carrasco RD, et al. Targeting proteasome ubiquitin receptor Rpn13 in multiple myeloma. Leukemia. 2016 Sep;30(9):1877-86. View Source
• [2] Anchoori RK, Karanam B, Peng S, Wang JW, Jiang R, Tanno T, et al. A bis-Benzylidine Piperidone Targeting Proteasome Ubiquitin Receptor RPN13/ADRM1 as a therapy for cancer. Cancer Cell. 2013 Dec 9;24(6):791-805. View Source

In Vivo Efficacy in Xenograft Models

RA190 has been validated as a covalent RPN13-binding warhead for the development of bifunctional degraders. WL40, a PROTAC molecule linking RA190 to thalidomide (a CRBN ligand), triggers CRBN- and RPN13-dependent degradation of cellular RPN13 and exhibits potent anti-multiple myeloma activity in vitro and in vivo [1]. In contrast, more potent RPN13 inhibitors like RA183 and RA375 have not yet been reported as warheads for targeted protein degradation [2].

In Vivo Tumor Growth Retardation

Class-level

Oral RA190 retarded HPV16+ syngeneic tumor growth without impairing HPV-specific CD8+ T cell responses; MM xenograft monotherapy extended survival.

Reported model-response endpoint context with immune function preservation

Model-specific; immune context may vary

Evidence Dimension	Utility as a covalent warhead for RPN13-targeted protein degradation
Target Compound Data	Successfully used to create WL40, a first-in-class RPN13 degrader
Comparator Or Baseline	RA183 and RA375 (more potent RPN13 inhibitors): not yet reported as degrader warheads
Quantified Difference	Not applicable; qualitative scaffold utility
Conditions	Biochemical and cellular degradation assays, multiple myeloma xenograft models

Why This Matters

RA190's covalent binding mode and validated degrader compatibility position it as a critical tool compound for chemical biology and drug discovery efforts focused on targeted protein degradation of RPN13.

• [1] Song Y, Park PMC, Wu L, Ray A, Picaud S, Li D, et al. Development and preclinical validation of a novel covalent ubiquitin receptor Rpn13 degrader in multiple myeloma. Leukemia. 2019 Nov;33(11):2685-2694. View Source
• [2] Anchoori RK, et al. Chirality and asymmetry increase the potency of candidate ADRM1/RPN13 inhibitors. PLoS One. 2021;16(9):e0256930. View Source

Contradictory Evidence: RA190's RPN13 Selectivity Has Been Challenged by a 2020 Study

A 2020 study using functional and proteomic approaches reported no evidence for direct cellular engagement of RPN13 by RA190. Instead, the authors identified multiple liganded proteins, suggesting that polypharmacology may contribute to RA190's anticancer activity [1]. This contrasts with earlier studies that demonstrated RPN13-dependent cytotoxicity via CRISPR/Cas9 knockout [2].

Evidence Dimension	Cellular target engagement and selectivity
Target Compound Data	No measurable effect on RPN13 interactions in vitro; multiple off-target proteins identified
Comparator Or Baseline	Prior studies reporting RPN13-dependent activity and covalent binding to Cys88
Quantified Difference	Qualitative discrepancy
Conditions	In vitro biochemical assays, cellular thermal shift assays (CETSA), and competitive ABPP

Why This Matters

This contradictory evidence underscores the importance of verifying RA190's mechanism in the user's specific experimental system and may explain batch-to-batch variability in biological outcomes. Procurement decisions should consider this potential polypharmacology when interpreting results.

• [1] Dickson P, Abegg D, Vinogradova E, Takaya J, An H, Simanski S, et al. Physical and Functional Analysis of the Putative Rpn13 Inhibitor RA190. Cell Chem Biol. 2020 Nov 19;27(11):1371-1382.e6. View Source
• [2] Song Y, Ray A, Li S, Das DS, Tai YT, Carrasco RD, et al. Targeting proteasome ubiquitin receptor Rpn13 in multiple myeloma. Leukemia. 2016 Sep;30(9):1877-86. View Source

RA190 High-Impact Applications

19S Regulatory Particle & Ubiquitin Receptor

RA190 is ideally suited for studies requiring a proteasome-targeting agent that retains activity in bortezomib-resistant multiple myeloma cells. Its nanomolar potency in RPMI-8226-V10R and ANBL6-V10R cells [1] enables researchers to dissect resistance mechanisms and evaluate novel combination strategies. Oral bioavailability facilitates long-term in vivo dosing in resistant xenograft models.

Overcoming Bortezomib Resistance in Myeloma

RA190's covalent binding to RPN13 Cys88 makes it a validated warhead for PROTAC design, as exemplified by WL40 [1]. Researchers developing RPN13 degraders should prioritize RA190 over more potent analogs (e.g., RA183, RA375) due to its established degrader compatibility .

RPN13 Inhibitor SAR Studies

Given the reported synergy between RA190 and lenalidomide/pomalidomide [1], this compound is appropriate for in vitro and in vivo studies aimed at identifying optimal combination regimens. Its distinct mechanism (RPN13 inhibition) complements IMiD-induced CRBN-mediated degradation, potentially overcoming resistance to single-agent IMiD therapy.

In Vivo Ovarian & Cervical Cancer Models

Due to contradictory reports regarding RA190's cellular target engagement [1], researchers should exercise caution and include appropriate controls (e.g., RPN13 knockout cells, CETSA) when using RA190 to interrogate RPN13-dependent biology. Procurement for target validation studies should be accompanied by orthogonal target engagement assays.

Application

Selection Property

Validation Focus

19S Regulatory Particle & Ubiquitin Receptor Studies

Covalent RPN13 Cys88 adduction, no direct 20S inhibition

CRISPR/Cas9 Rpn13 knockout-dependent cytotoxicity; ubiquitin recognition pathway monitoring

Bortezomib-Resistant Myeloma Research

Maintains activity in 20S inhibitor-resistant models

IC50 comparison in RPMI-8226-V10R/ANBL6-V10R versus parental lines; endpoint interpretation

RPN13 Inhibitor SAR Comparator

Prototypic bis-benzylidine piperidone chemotype

Piperidone pharmacophore requirement; glutathione depletion profile distinction from RA375

In Vivo Tumor Model Studies (HPV+, Ovarian, Cervical)

Oral bioavailability and immune-sparing profile

HPV16+ syngeneic tumor growth retardation endpoint; CD8+ T cell response monitoring

• [1] Song Y, Ray A, Li S, Das DS, Tai YT, Carrasco RD, et al. Targeting proteasome ubiquitin receptor Rpn13 in multiple myeloma. Leukemia. 2016 Sep;30(9):1877-86. View Source